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Compound of Interest

Compound Name:
methyl 3-formyl-1H-indole-5-

carboxylate

Cat. No.: B556613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of methyl 3-formyl-
1H-indole-5-carboxylate, a compound of interest in medicinal chemistry and organic

synthesis. The information is presented to support research and development activities.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, formulation, and

application in various scientific contexts. Below is a summary of the available data for methyl
3-formyl-1H-indole-5-carboxylate.
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Property Value Source

CAS Number 197506-83-5 [1]

Molecular Formula C₁₁H₉NO₃ [1]

Molecular Weight 203.19 g/mol [1]

Melting Point 230 °C [2]

Boiling Point 404.4 ± 25.0 °C (Predicted) [3]

Density 1.341 ± 0.06 g/cm³ (Predicted) [3]

Solubility 1.27 mg/mL [4]

pKa 14.59 ± 0.30 (Predicted) [3]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of methyl
3-formyl-1H-indole-5-carboxylate are not detailed in the available literature, standard

methodologies for solid organic compounds would be employed.

Determination of Melting Point
The melting point of a solid crystalline compound is a fundamental physical property used for

identification and purity assessment. A common and reliable method is the capillary melting

point determination.

Workflow for Capillary Melting Point Determination
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Sample Preparation

Measurement

Result

Dry the sample thoroughly

Finely powder the sample

Pack into a capillary tube (1-3 mm height)

Place capillary in melting point apparatus

Heat rapidly to ~15-20°C below expected MP

Reduce heating rate to 1-2°C per minute

Record temperature at first liquid formation

Record temperature at complete liquefaction

Report the melting point as a range
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Caption: Workflow for determining the melting point of a solid organic compound using the

capillary method.

Detailed Steps:

Sample Preparation: The sample of methyl 3-formyl-1H-indole-5-carboxylate should be

thoroughly dried to remove any residual solvent. The dried sample is then finely powdered to

ensure uniform heating. A small amount of the powdered sample is packed into a thin-walled

capillary tube, typically to a height of 1-3 mm.

Measurement: The capillary tube is placed in a calibrated melting point apparatus. The

sample is heated rapidly to a temperature approximately 15-20 °C below its expected

melting point. The heating rate is then reduced to a slow and steady 1-2 °C per minute to

allow for thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. The melting point is reported as this range.

Determination of Solubility
Solubility is a crucial parameter for drug development and chemical synthesis, indicating the

extent to which a compound dissolves in a specific solvent. A common method to determine

solubility is the shake-flask method.

Workflow for Shake-Flask Solubility Determination
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Preparation

Equilibration

Analysis

Add excess solid to a known volume of solvent

Seal the container

Agitate at a constant temperature

Allow sufficient time to reach equilibrium

Separate the saturated solution from excess solid

Determine the concentration of the solute in the solution

Calculate solubility (e.g., in mg/mL)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a solid organic compound using the shake-

flask method.

Detailed Steps:
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Preparation: An excess amount of solid methyl 3-formyl-1H-indole-5-carboxylate is added

to a known volume of the desired solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant, controlled

temperature for a sufficient period to ensure that equilibrium is reached between the

undissolved solid and the solution. This can take several hours to days.

Analysis: Once equilibrium is established, the saturated solution is carefully separated from

the excess solid, typically by filtration or centrifugation. The concentration of the dissolved

compound in the clear solution is then determined using a suitable analytical technique, such

as UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent evaporation. The

solubility is then expressed in units such as mg/mL or mol/L.

Signaling Pathways and Experimental Workflows
Currently, there is no publicly available information detailing specific signaling pathways or

complex experimental workflows in which methyl 3-formyl-1H-indole-5-carboxylate is a key

component. Therefore, the creation of a corresponding diagram is not applicable at this time.

As research on this compound progresses, such information may become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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